Cas no 898605-69-1 (2-[[4-amino-5-[(4-methoxyphenyl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(2,3-dichlorophenyl)acetamide)

• Product Name: 2-[[4-amino-5-[(4-methoxyphenyl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(2,3-dichlorophenyl)acetamide
• CAS No: 898605-69-1
• MF: C₁₈H₁₇Cl₂N₅O₂S
• MW: 438.330879926682
• CID: 6621773
• PubChem ID: 18580877
• Update Time: 2025-07-02

2-[[4-amino-5-[(4-methoxyphenyl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(2,3-dichlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[4-amino-5-[(4-methoxyphenyl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(2,3-dichlorophenyl)acetamide
• AKOS016361430
• 2-{[4-amino-5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,3-dichlorophenyl)acetamide
• 2-((4-amino-5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,3-dichlorophenyl)acetamide
• F2715-0352
• 2-({4-amino-5-[(4-methoxyphenyl)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2,3-dichlorophenyl)acetamide
• 898605-69-1

• Inchi： 1S/C18H17Cl2N5O2S/c1-27-12-7-5-11(6-8-12)9-15-23-24-18(25(15)21)28-10-16(26)22-14-4-2-3-13(19)17(14)20/h2-8H,9-10,21H2,1H3,(H,22,26)
• InChI Key： IDMLXWSXIOIWJE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1Cl)(=O)CSC1N(N)C(CC2=CC=C(OC)C=C2)=NN=1

Computed Properties

• Exact Mass: 437.0480014g/mol
• Monoisotopic Mass: 437.0480014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-[[4-amino-5-[(4-methoxyphenyl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(2,3-dichlorophenyl)acetamide

Comprehensive Analysis of 2-[[4-amino-5-[(4-methoxyphenyl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(2,3-dichlorophenyl)acetamide (CAS No. 898605-69-1)

The compound 2-[[4-amino-5-[(4-methoxyphenyl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(2,3-dichlorophenyl)acetamide (CAS No. 898605-69-1) is a specialized organic molecule with a unique structural framework. Its intricate design combines a 1,2,4-triazole core with a 4-methoxyphenyl group and a 2,3-dichlorophenyl acetamide moiety, making it a subject of interest in pharmaceutical and agrochemical research. This article delves into its properties, potential applications, and relevance in modern scientific inquiries.

One of the most searched questions in the field of organic chemistry is how triazole derivatives contribute to drug discovery. The 1,2,4-triazole ring in this compound is known for its versatility, often serving as a pharmacophore in bioactive molecules. Researchers are particularly intrigued by its potential to interact with enzymes or receptors, which could lead to novel therapeutic agents. The presence of the 4-methoxyphenyl group further enhances its lipophilicity, a critical factor in drug absorption and bioavailability.

Another hot topic in the scientific community is the role of sulfanyl (-S-) linkages in molecular stability and reactivity. The sulfanyl bridge in 2-[[4-amino-5-[(4-methoxyphenyl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(2,3-dichlorophenyl)acetamide may influence its metabolic pathways, a key consideration for pharmacokinetic studies. This aspect is frequently explored in AI-driven drug design platforms, where users often search for "sulfur-containing drug candidates" or "metabolic stability of sulfanyl compounds."

The 2,3-dichlorophenyl segment of the molecule is another focal point, as halogenated aromatic rings are common in agrochemicals and pharmaceuticals. Chlorine atoms often improve binding affinity to target proteins, a feature highly sought after in pesticide and herbicide development. Given the rising demand for sustainable agriculture, this compound's potential as a crop protection agent is a trending subject in research forums and search engine queries.

From a synthetic chemistry perspective, the compound's CAS No. 898605-69-1 is a unique identifier that facilitates precise literature searches. Scientists frequently look up CAS numbers to access spectral data, synthetic protocols, or toxicity profiles. The growing integration of AI tools in chemical databases has made such searches more efficient, aligning with user preferences for quick, accurate information retrieval.

In conclusion, 2-[[4-amino-5-[(4-methoxyphenyl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(2,3-dichlorophenyl)acetamide represents a compelling case study in the intersection of organic chemistry and applied sciences. Its structural features, such as the 1,2,4-triazole core and halogenated aryl groups, resonate with contemporary research trends, making it a valuable subject for further investigation.